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Introduction

PNU-120596 is a potent, type Il positive allosteric modulator (PAM) of the a7 nicotinic
acetylcholine receptor (a7 nAChR).[1][2] This receptor is a ligand-gated ion channel with high
permeability to calcium, playing a crucial role in various neurological processes.[1] PNU-
120596 enhances the activity of the a7 nAChR by increasing the channel's open time and
reducing its desensitization, leading to a significant potentiation of agonist-evoked calcium
influx.[2][3][4] These characteristics make PNU-120596 an invaluable tool for studying a7
NAChHR function and for high-throughput screening of potential therapeutic compounds
targeting this receptor.

These application notes provide detailed protocols for utilizing PNU-120596 in calcium imaging
assays to investigate a7 nAChR activity.

Mechanism of Action of PNU-120596

PNU-120596 binds to an allosteric site on the a7 nAChR, distinct from the agonist binding site.
This binding event stabilizes the open conformation of the channel, thereby prolonging the
influx of cations, including Ca?*, upon agonist stimulation.[2][3][4] Furthermore, PNU-120596
effectively counteracts the rapid desensitization that is characteristic of a7 nAChRs, allowing
for a sustained receptor response in the continued presence of an agonist.[1][5] The enhanced
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and prolonged calcium signal elicited in the presence of PNU-120596 provides a robust and
easily detectable readout for receptor activation in calcium imaging assays.

The influx of extracellular calcium through the a7 nAChR channel can also trigger further
release of calcium from intracellular stores, such as the endoplasmic reticulum (ER), through a
process known as calcium-induced calcium release (CICR).[3][6] PNU-120596 augments this
process, leading to a substantial amplification of the intracellular calcium signal.[3]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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